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Compound of Interest

Compound Name: Scandium sulfide
CAS No.: 12166-29-9
Cat. No.: B085120
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the chemical and physical properties of
Scandium (l11) Sulfide (Sc2Ss), a noteworthy inorganic compound. The following sections
present its fundamental characteristics, including its chemical formula and molar mass,
alongside a summary of its key quantitative data and a foundational synthesis protocol.

Core Chemical Identity

Scandium (1) sulfide is an inorganic compound composed of the rare earth metal scandium
and sulfur.[1] Its chemical formula is Sc2Ss.[1][2] This formula indicates that in each molecule of
the compound, there are two atoms of scandium and three atoms of sulfur. The molar mass of
scandium (IIl) sulfide is approximately 186.11 g/mol .[1][3][4][5]

Quantitative Data Summary

A compilation of the key physical and chemical properties of Scandium (lll) Sulfide is presented
in the table below for straightforward reference and comparison.
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Property Value References

Chemical Formula ScaSs3 [1112]

Molar Mass 186.11 g/mol [11[31[41[5]

Appearance Yellow solid/crystals or black IEIE]
powder

Density 2.91 g/cm?3 [1][5]

Melting Point 1775 °C [1][5]

Crystal Structure Orthorhombic [2][6]

CAS Number 12166-29-9 [1][2][4]

Synthesis Protocol: Hydrogen Sulfide Route

A common and established method for the synthesis of Scandium (Ill) Sulfide involves the
reaction of scandium (l1l) oxide with hydrogen sulfide gas at elevated temperatures.[2]

Methodology:
o Reactant Preparation: Scandium (Ill) oxide (Scz20s3) is placed within a graphite crucible.

o Reaction Conditions: The crucible containing the scandium oxide is heated to a temperature
of 1550 °C or higher.

e Gaseous Introduction: A continuous stream of hydrogen sulfide (H2S) gas is passed over the
heated scandium oxide.

o Reaction Duration: The reaction is typically allowed to proceed for a period of 2 to 3 hours to
ensure complete conversion.

e Product Formation: The hydrogen sulfide reacts with the scandium oxide to form scandium
(1) sulfide and water vapor, as depicted in the following reaction: Sc203(s) + 3H2S(g) -
Sc2Ss3(s) + 3H20(g)
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« Purification (Optional but Recommended): The resulting crude Sc2Ss can be further purified
through chemical vapor transport. This process is generally carried out at 950 °C with iodine
serving as the transporting agent.[2]

Logical Relationship: Synthesis Pathway

The logical progression of the synthesis of Scandium (Ill) Sulfide from its oxide precursor can
be visualized as a straightforward workflow.

Scandium (IIl) Oxide (Sc20s3) Scandium (lIl) Sulfide (Sc2Ss)

Graphite Crucible .
L (> 1550 °C) _>

Hydrogen Sulfide (H2S) > Water Vapor (H20)

Click to download full resolution via product page

Caption: Synthesis workflow for Scandium (lll) Sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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comprehensive-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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